Leukotriene B4-3-aminopropylamide Leukotriene B4-3-aminopropylamide The effects of leukotriene B4 (LTB4) are mediated by two receptors, BLT1 and BLT2. LTB4-3-aminopropylamide is an analog of LTB4 that exhibits potent and selective binding to the BLT1 receptor, having Ki values of 5.1 and 1,227 nM at BLT1 and BLT2, respectively.
Brand Name: Vulcanchem
CAS No.: 89596-43-0
VCID: VC0162639
InChI: InChI=1S/C23H40N2O3/c1-2-3-4-5-6-9-14-21(26)15-10-7-8-11-16-22(27)17-12-18-23(28)25-20-13-19-24/h6-11,15-16,21-22,26-27H,2-5,12-14,17-20,24H2,1H3,(H,25,28)/b8-7+,9-6-,15-10+,16-11-/t21-,22-/m1/s1
SMILES: CCCCCC=CCC(C=CC=CC=CC(CCCC(=O)NCCCN)O)O
Molecular Formula: C23H40N2O3
Molecular Weight: 392.6 g/mol

Leukotriene B4-3-aminopropylamide

CAS No.: 89596-43-0

Reference Standards

VCID: VC0162639

Molecular Formula: C23H40N2O3

Molecular Weight: 392.6 g/mol

Leukotriene B4-3-aminopropylamide - 89596-43-0

CAS No. 89596-43-0
Product Name Leukotriene B4-3-aminopropylamide
Molecular Formula C23H40N2O3
Molecular Weight 392.6 g/mol
IUPAC Name (5S,6Z,8E,10E,12R,14Z)-N-(3-aminopropyl)-5,12-dihydroxyicosa-6,8,10,14-tetraenamide
Standard InChI InChI=1S/C23H40N2O3/c1-2-3-4-5-6-9-14-21(26)15-10-7-8-11-16-22(27)17-12-18-23(28)25-20-13-19-24/h6-11,15-16,21-22,26-27H,2-5,12-14,17-20,24H2,1H3,(H,25,28)/b8-7+,9-6-,15-10+,16-11-/t21-,22-/m1/s1
Standard InChIKey OIKPVPQZNCNDHN-IKJWWRMISA-N
Isomeric SMILES CCCCC/C=C\C[C@H](/C=C/C=C/C=C\[C@H](CCCC(=O)NCCCN)O)O
SMILES CCCCCC=CCC(C=CC=CC=CC(CCCC(=O)NCCCN)O)O
Canonical SMILES CCCCCC=CCC(C=CC=CC=CC(CCCC(=O)NCCCN)O)O
Description The effects of leukotriene B4 (LTB4) are mediated by two receptors, BLT1 and BLT2. LTB4-3-aminopropylamide is an analog of LTB4 that exhibits potent and selective binding to the BLT1 receptor, having Ki values of 5.1 and 1,227 nM at BLT1 and BLT2, respectively.
Synonyms LTB4-3-aminopropylamide
Reference 1.Yokomizo, T.,Izumi, T.,Chang, K., et al. A G-protein-coupled receptor for leukotriene B4 that mediates chemotaxis. Nature 387, 620-624 (1997).
PubChem Compound 14280302
Last Modified Nov 11 2021
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